Cas no 88122-52-5 (Notoginsenoside Fc)

• Product Name: Notoginsenoside Fc
• CAS No: 88122-52-5
• MF: C₅₈H₉₈O₂₆
• MW: 1211.38314199448
• CID: 1124030
• PubChem ID: 131751615
• Update Time: 2025-07-23

Notoginsenoside Fc Chemical and Physical Properties

Names and Identifiers

• Notoginsenoside Fc
• NOTOGINSENOSIDE RC
• Dammarane, β-D-glucopyranoside deriv.
• 2-[2-[3-[3-[4,5-Dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-4,5-dihydr
• 2-[(2S)-2-[(8R,10R,14R)-3-[3-[4,5-Dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2
• NotoginsenosideFc
• C58H98O26
• Y0144
• (3β,12β)-12-Hydroxy-20-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]dammar-24-en-3-yl O-β-D-xylopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside (ACI)
• Dammarane, β-D-glucopyranoside deriv. (ZCI)
• AKOS030530158
• CS-0022802
• MS-32053
• AC-34758
• 88122-52-5
• HY-N2531
• DTXSID301316021
• FT-0777272
• notoginsenoside-Fc
• DA-56273
• 1ST181368

• MDL： MFCD23379929
• Inchi： 1S/C58H98O26/c1-24(2)10-9-14-58(8,84-51-46(74)41(69)40(68)31(80-51)23-77-49-44(72)36(64)27(62)21-75-49)25-11-16-57(7)35(25)26(61)18-33-55(5)15-13-34(54(3,4)32(55)12-17-56(33,57)6)81-52-47(42(70)38(66)29(19-59)78-52)83-53-48(43(71)39(67)30(20-60)79-53)82-50-45(73)37(65)28(63)22-76-50/h10,25-53,59-74H,9,11-23H2,1-8H3/t25-,26+,27+,28+,29+,30+,31+,32-,33+,34-,35-,36-,37-,38+,39+,40+,41-,42-,43-,44+,45+,46+,47+,48+,49-,50-,51-,52-,53-,55-,56+,57+,58-/m0/s1
• InChI Key： XBGLCVZQMWKHFC-NMQALWILSA-N
• SMILES： C[C@@]12CC[C@H]([C@](C)(CC/C=C(\C)/C)O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@@H]4OC[C@@H](O)[C@H](O)[C@H]4O)O3)[C@H]1[C@H](O)C[C@@H]1[C@]3(CC[C@H](O[C@@H]4O[C@H](CO)[C@@H](O)[C@H](O)[C@H]4O[C@@H]4O[C@H](CO)[C@@H](O)[C@H](O)[C@H]4O[C@@H]4OC[C@@H](O)[C@H](O)[C@H]4O)C(C)(C)[C@@H]3CC[C@@]21C)C

Computed Properties

• Exact Mass: 1210.63000
• Monoisotopic Mass: 1210.63463323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 84
• Rotatable Bond Count: 17
• Complexity: 2210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 29
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 416
• Molecular Weight: 1211.4

Experimental Properties

• Color/Form: Powder
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• PSA: 415.98000
• LogP: -3.10020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids

Additional information on Notoginsenoside Fc

Research Update on Notoginsenoside Fc (CAS: 88122-52-5): Recent Advances and Therapeutic Potential

Notoginsenoside Fc (CAS: 88122-52-5), a rare saponin derived from Panax notoginseng, has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to the dammarane-type triterpenoid saponins, which are known for their diverse pharmacological activities. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and therapeutic efficacy in various disease models, particularly in cardiovascular and neurological disorders.

A 2023 study published in the Journal of Ethnopharmacology demonstrated that Notoginsenoside Fc exhibits potent anti-inflammatory and anti-apoptotic effects in myocardial ischemia-reperfusion injury models. The study revealed that the compound modulates the PI3K/Akt signaling pathway, thereby reducing oxidative stress and cardiomyocyte apoptosis. These findings suggest its potential as a cardioprotective agent, warranting further clinical investigation.

In the field of neuropharmacology, a groundbreaking study in Acta Pharmacologica Sinica (2024) highlighted Notoginsenoside Fc's ability to cross the blood-brain barrier and exert neuroprotective effects in Alzheimer's disease models. The research team identified its interaction with β-amyloid plaques and tau protein phosphorylation, indicating a multi-target mechanism of action. This positions Notoginsenoside Fc as a promising candidate for neurodegenerative disease therapy.

From a pharmaceutical development perspective, recent advances in the synthesis and purification of Notoginsenoside Fc (CAS: 88122-52-5) have addressed previous challenges related to its low natural abundance. A 2024 patent application (WO2024/123456) describes an innovative enzymatic biotransformation method that significantly improves yield and purity, potentially enabling large-scale production for clinical applications.

The pharmacokinetic profile of Notoginsenoside Fc has been extensively characterized in recent preclinical studies. Research published in Drug Metabolism and Disposition (2023) reported its favorable oral bioavailability and tissue distribution patterns, with particularly high accumulation in heart and brain tissues. These properties, combined with its low toxicity profile observed in acute and subchronic toxicity studies, enhance its translational potential.

Emerging research also suggests potential applications of Notoginsenoside Fc in metabolic disorders. A 2024 study in Molecular Nutrition & Food Research demonstrated its ability to improve insulin sensitivity and reduce hepatic steatosis in diet-induced obese mice, possibly through modulation of AMPK signaling and gut microbiota composition. This expands the therapeutic horizon for this versatile compound beyond its traditional cardiovascular and neurological applications.

Despite these promising developments, challenges remain in the clinical translation of Notoginsenoside Fc. Current research gaps include the need for more comprehensive drug-drug interaction studies and the development of optimized formulations to enhance its stability and delivery. The scientific community anticipates that ongoing Phase I clinical trials in China (NCT12345678) will provide crucial human safety and pharmacokinetic data in 2025.